2-Dimethylamino-6-vinyl-isonicotinic acid tert-butyl ester

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: tert-butyl 2-(dimethylamino)-6-ethenylpyridine-4-carboxylate
• InChI: InChI=1S/C14H20N2O2/c1-7-11-8-10(9-12(15-11)16(5)6)13(17)18-14(2,3)4/h7-9H,1H2,2-6H3
• InChI Key: LUQTUFMMGMFTQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=NC(=C1)N(C)C)C=C

Description

2-Dimethylamino-6-vinyl-isonicotinic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-dimethylamino-isonicotinic acid tert-butyl ester (770 mg, 3.00 mmol) in dioxane (45 mL), Cs2CO3 (1270 mg, 3.90 mmol) followed by P(tert.-Bu)3 (30 mg, 0.15 mmol) and 2,4,6-trivinylcyclotriboroxane pyridine complex (722 mg, 3.00 mmol, prepared according to F. Kerins, D. F. O'Shea J. Org. Chem. 67 (2002) 4968-4971) is added. The mixture is degassed and put under argon before Pd2(dba)3 (82 mg, 0.09 mmol) is added. The mixture is stirred at 100° C. for 15 h before it is cooled to rt and filtered over a short silica gel pad eluting with DCM. The filtrate is concentrated and purified on prep. TLC plates with DCM to give 2-dimethylamino-6-vinyl-isonicotinic acid tert-butyl ester (885 mg) as a red to brownish resin; LC-MS: tR=0.82 min, [M+1]+=249.37.